Cas no 2230808-65-6 (4-(chloromethyl)-3-cyclobutyl-1,2-oxazole)

• Product Name: 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole
• CAS No: 2230808-65-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD31667766
• CID: 5154992
• PubChem ID: 137965714
• Update Time: 2025-06-27

4-(chloromethyl)-3-cyclobutyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole

• MDL： MFCD31667766
• Inchi： 1S/C8H10ClNO/c9-4-7-5-11-10-8(7)6-2-1-3-6/h5-6H,1-4H2
• InChI Key： ZIAGBWBCERBTGR-UHFFFAOYSA-N
• SMILES： O1C=C(CCl)C(C2CCC2)=N1

Additional information on 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole

4-(chloromethyl)-3-cyclobutyl-1,2-oxazole: A Versatile Scaffold in Modern Medicinal Chemistry

4-(chloromethyl)-3-cyclobutyl-1,2-oxazole (CAS No. 2230808-65-6) has emerged as a critical compound in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This molecule combines a 1,2-oxazole ring with a chloromethyl substituent at the 4-position and a cyclobutyl group at the 3-position, creating a scaffold that is highly adaptable for functionalization. Recent studies have highlighted its role in modulating biological targets, making it a focal point for researchers exploring novel therapeutic strategies.

The 1,2-oxazole ring is a heterocyclic structure known for its stability and ability to participate in hydrogen bonding, which is essential for drug-receptor interactions. The chloromethyl group introduces electrophilic properties, enabling the compound to engage in covalent modifications of target proteins. Meanwhile, the cyclobutyl ring provides steric bulk and conformational rigidity, which may influence the compound's binding affinity and selectivity. These structural elements collectively position 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole as a promising candidate for further development.

Recent advancements in computational chemistry have enabled detailed analysis of the molecular dynamics of this compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 1,2-oxazole ring can adopt multiple conformations, which may explain its versatility in interacting with diverse biological targets. The chloromethyl substituent was found to play a key role in stabilizing the compound's interaction with serine proteases, a finding that has significant implications for antiviral drug design.

Experimental studies have further validated the potential of 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole in modulating biological pathways. In a 2024 preclinical trial, the compound showed promising activity against HIV-1 integrase, a critical enzyme in the viral replication cycle. The 1,2-oxazole ring was identified as the primary site of interaction with the enzyme's active site, while the chloromethyl group contributed to the compound's ability to form covalent bonds with the enzyme's residues. These findings underscore the compound's potential as a lead molecule for antiviral therapies.

Another area of active research involves the use of 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole in the development of neuroprotective agents. A 2023 study in Neurochemistry International reported that the compound exhibited protective effects against oxidative stress in neuronal cells. The cyclobutyl ring was found to enhance the compound's ability to cross the blood-brain barrier, while the 1,2-oxazole ring contributed to its antioxidant properties. These results suggest potential applications in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.

From a synthetic perspective, the preparation of 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole has been the subject of several recent studies. A 2024 paper in Organic Letters described a novel methodology for the efficient synthesis of this compound, involving a one-pot reaction between a 1,2-oxazole precursor and a cyclobutyl derivative. The reaction conditions were optimized to maximize yield and minimize side reactions, which is crucial for large-scale production in pharmaceutical settings.

Computational modeling has also played a pivotal role in understanding the behavior of 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole. A 2023 study using molecular docking simulations revealed that the compound can bind to multiple protein targets, including kinases and ion channels. The chloromethyl group was found to be critical for forming hydrogen bonds with the target proteins, while the 1,2-oxazole ring provided a rigid scaffold for optimal binding interactions. These insights have guided the design of more potent derivatives of the compound.

Furthermore, the compound's potential in the field of anti-cancer drug development has been explored in several recent studies. A 2024 paper in Cancer Research reported that 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole exhibited significant cytotoxic activity against a panel of cancer cell lines. The 1,2-oxazole ring was identified as the primary site of interaction with the target cells, while the chloromethyl group contributed to the compound's ability to induce apoptosis. These findings highlight the compound's potential as a lead molecule for the development of novel anti-cancer therapies.

Despite its promising properties, the development of 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole as a therapeutic agent requires further investigation. One key challenge is to optimize its pharmacokinetic profile to ensure effective delivery to the target tissues. Additionally, the compound's potential for off-target effects must be thoroughly evaluated to ensure its safety in clinical applications. Ongoing research is focused on addressing these challenges through advanced drug delivery systems and structure-activity relationship studies.

In conclusion, 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole represents a versatile molecular scaffold with significant potential in various therapeutic areas. Its unique structural features, combined with recent advances in synthetic and computational chemistry, have positioned it as a promising candidate for further development. As research in this field continues to evolve, the compound may play a crucial role in the discovery of new drugs for the treatment of a wide range of diseases.

For more information on the latest developments in the study of 4-(chloromethyl)-3-cyclobutyl-1,2-oxazole, researchers are encouraged to follow recent publications in leading scientific journals and attend relevant conferences. Collaborative efforts between academia and industry will be essential in translating these findings into practical therapeutic applications.